1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine

• IUPAC Name: [4-[(4-methylphenyl)sulfanylmethyl]phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C20H23NOS/c1-16-5-11-19(12-6-16)23-15-17-7-9-18(10-8-17)20(22)21-13-3-2-4-14-21/h5-12H,2-4,13-15H2,1H3
• InChI Key: WQDZEUPJKGWIEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)N3CCCCC3
• Molecular Formula: C20H23NOS
• Molecular Weight: 325.5 g/mol
• Solubility: 6.1 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine, also known as MPMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MPMP belongs to the class of compounds known as piperidines, which are commonly used in the synthesis of pharmaceuticals. In

Mechanism of Action

The exact mechanism of action of 1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine is not fully understood, but it is believed to work by inhibiting certain enzymes involved in cellular processes such as DNA replication and protein synthesis. This leads to the suppression of tumor growth and the protection of neurons from oxidative damage.
Biochemical and Physiological Effects
1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels) in tumors, and reduce oxidative stress in neurons. 1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine has also been shown to have anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine in lab experiments is its relatively simple synthesis method, which allows for easy production and testing. However, one limitation is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Further studies are needed to better understand its mechanism of action and potential therapeutic benefits. Another area of interest is its potential use in combination with other chemotherapeutic agents to enhance their efficacy against cancer cells. Additionally, research could focus on developing more soluble forms of 1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine to improve its bioavailability and expand its potential applications.

Synthesis Methods

The synthesis of 1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine involves the reaction of 4-methylbenzoyl chloride with piperidine in the presence of a base such as triethylamine. This results in the formation of 4-methylpiperidin-1-yl)benzoyl chloride, which is then reacted with 4-(methylthio)benzyl alcohol to form 1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine.

Scientific Research Applications

1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine has been the subject of various studies due to its potential therapeutic properties. One study found that 1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine has antitumor activity against human gastric cancer cells, indicating its potential as a chemotherapeutic agent. Another study found that 1-(4-{[(4-methylphenyl)thio]methyl}benzoyl)piperidine has neuroprotective effects against oxidative stress-induced damage, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.